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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Executive Summary
In the investigation of phosphoinositide 3-kinase (PI3K) signaling, LY 294002 remains a

ubiquitously cited inhibitor. However, its broad-spectrum activity and significant off-target effects

necessitate rigorous validation. LY 303511 is the structural analog designed as the definitive

negative control—a molecule nearly identical to LY 294002 but functionally inactive against

PI3K isoforms (

).

This guide validates the inactivity of LY 303511 against PI3K while exposing critical "blind

spots" in its selectivity profile. While LY 303511 successfully controls for PI3K-independent

effects on voltage-gated potassium (

) channels, it fails as a negative control for mTOR-dependent pathways, as it retains potent
inhibitory activity against mTOR and DNA-PK.

Chemical & Structural Divergence
The functional "inactivity" of LY 303511 stems from a single atomic substitution in the

morpholine ring, which disrupts ATP-competitive binding within the PI3K catalytic pocket.
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Feature
LY 294002 (Active
Inhibitor)

LY 303511 (Negative
Control)

IUPAC Name
2-(4-morpholinyl)-8-phenyl-4H-

1-benzopyran-4-one

2-(1-piperazinyl)-8-phenyl-4H-

1-benzopyran-4-one

Critical Moiety
Morpholine Ring (Contains

Oxygen)

Piperazine Ring (Contains

Amine -NH)

H-Bonding
Oxygen accepts H-bond in

ATP pocket

Amine alters polarity/sterics,

preventing binding

PI3K Binding High Affinity (ATP-competitive) Negligible Affinity

Comparative Kinase Selectivity Profile
The utility of LY 303511 relies on a specific concentration window. Below is the comparative

inhibitory data against Class I PI3K isoforms and critical off-targets.

Table 1: PI3K Isoform Selectivity (IC50 Values)
Data compiled from biochemical kinase assays.

Target
LY 294002
(Inhibitor)

LY 303511 (Control) Selectivity Ratio

PI3K 0.5 – 1.4 µM > 50 µM > 50-fold

PI3K ~0.97 µM > 50 µM > 50-fold

PI3K ~0.57 µM > 50 µM > 50-fold

PI3K ~0.7 µM > 50 µM > 50-fold
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Technical Insight: At standard working concentrations of 10–25 µM, LY 294002 completely

ablates PI3K activity, while LY 303511 is functionally inert against the lipid kinase.

Table 2: The "Off-Target" Trap (Critical for Experimental
Design)
LY 303511 is NOT inert against all targets. It retains activity against several kinases and

channels.
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Off-Target LY 294002 IC50 LY 303511 IC50
Impact on

Interpretation

mTOR Potent Inhibitor Active Inhibitor

CRITICAL: LY 303511

inhibits S6K

phosphorylation.[1] Do

NOT use as a control

for mTOR-dependent

readouts.

DNA-PK ~1.4 µM Active Inhibitor

Both compounds

inhibit DNA repair and

sensitize cells to DNA-

damaging agents.

CK2 ~98 nM Active

LY 303511 inhibits

Casein Kinase 2,

affecting cell cycle

progression (G2/M).

Channels ~9.0 µM ~64 µM

USEFUL: Both block

channels. If an effect

is seen with LY

294002 but NOT LY

303511 (at 10-20µM),

it is likely PI3K-

mediated.

Mechanistic Visualization
The following diagram illustrates the signaling divergence. LY 303511 serves as a control only

for the PI3K node, not for downstream mTOR or parallel

channel effects.
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Figure 1: Differential Pharmacology of the LY Pair. Note that LY 303511 controls for Kv channel

blockade but mimics LY 294002's inhibition of mTOR and CK2.

Experimental Validation Protocols
To rigorously validate PI3K-dependence using this pair, you must demonstrate differential

phosphorylation of Akt (a direct PI3K substrate) while acknowledging potential equipotent

effects on downstream mTOR targets (like S6K) or unrelated targets (Kv channels).

Protocol A: Western Blot Validation (The "Gold
Standard")
Objective: Confirm that LY 294002 ablates Akt phosphorylation while LY 303511 does not.

Cell Preparation: Seed cells (e.g., HEK293, Jurkat, or primary lines) to 70-80% confluence.

Starvation: Serum-starve for 4–16 hours to reduce basal PI3K activity.

Inhibitor Treatment (Critical Step):

Group 1: Vehicle (DMSO 0.1%)

Group 2: LY 294002 (10 µM or 25 µM)

Group 3: LY 303511 (10 µM or 25 µM)

Incubate for 30–60 minutes at 37°C.

Stimulation: Stimulate with agonist (e.g., Insulin 100 nM, EGF 50 ng/mL) for 5–15 minutes.

Lysis & Blotting: Lyse in buffer containing phosphatase inhibitors.

Readout:

Primary Antibody: Anti-pAkt (Ser473 or Thr308).

Control Antibody: Anti-Total Akt.
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Expected Result:

LY 294002: >90% reduction in pAkt signal.

LY 303511: pAkt signal comparable to Vehicle + Agonist (No inhibition).

If LY 303511 inhibits pAkt, the concentration is too high (>50 µM) or the effect is off-target.

Protocol B: Functional Calcium Imaging (Ruling out Kv
Channels)
Objective: Distinguish PI3K signaling from voltage-gated channel blockade.

Loading: Load cells with Fura-2 AM or Fluo-4 AM.

Baseline: Record baseline fluorescence for 2 minutes.

Pre-treatment: Perfuse with LY 294002 (25 µM) or LY 303511 (25 µM) for 10 minutes.

Stimulation: Apply stimulus (e.g., depolarization or agonist).

Interpretation:

If LY 294002 blocks the Ca²⁺ transient but LY 303511 does not: The effect is likely PI3K-

dependent.[2]

If BOTH compounds block the transient: The effect is likely due to Kv channel blockade or

another shared off-target, NOT PI3K.

Strategic Recommendations
Use the "Window of Opportunity": Restrict LY 303511 usage to 10–25 µM. Above 50 µM, it

begins to show non-specific effects that cloud interpretation.

Avoid mTOR Readouts: Do not use LY 303511 to prove PI3K-dependence if your primary

readout is pS6 or 4E-BP1 phosphorylation. It inhibits mTOR directly.[3] Use a specific Akt

inhibitor (e.g., MK-2206) or an isoform-specific PI3K inhibitor (e.g., Alpelisib/BYL719) for

confirmation.
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Modern Alternatives: While the LY pair is historical, modern isoform-selective inhibitors offer

cleaner profiles:

PI3K

: Alpelisib (BYL719)[4]

PI3K

: TGX-221

PI3K

: Idelalisib (CAL-101)

PI3K

: Duvelisib (IPI-145)

References
Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-

morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[1][5] Journal of Biological

Chemistry, 269(7), 5241-5248. Link

Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts

via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via

mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms.[1]

Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143.[1] Link

El-Kholy, W., et al. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 potently

blocks Kv currents via a direct mechanism.[1] FASEB Journal, 17(6), 720-722.[1] Link

Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002.[1]

[6] Biochemical Journal, 404(1), 15-21. Link

Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-

induced apoptosis via intracellular hydrogen peroxide production independent of the

phosphoinositide 3-kinase-Akt pathway. Cancer Research, 65(14), 6264-6274. Link

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.mdpi.com/2072-6694/15/3/703
https://www.biocrick.com/LY-303511-BCC1715.html
https://en.wikipedia.org/wiki/LY294002
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jbc.org%2Farticle%2FS0021-9258(17)37680-9%2Fpdf
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjpet.aspetjournals.org%2Fcontent%2F314%2F3%2F1134
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Ffaseb.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1096%2Ffj.02-0675fje
https://www.biocrick.com/LY-303511-BCC1715.html
https://journals.biologists.com/jcs/article/117/8/1567/28283/Trophic-signals-acting-via-phosphatidylinositol-3
https://www.google.com/url?sa=E&q=https%3A%2F%2Fportlandpress.com%2Fbiochemj%2Farticle%2F404%2F1%2F15%2F49089%2FExploring-the-specificity-of-the-PI3K-family
https://www.google.com/url?sa=E&q=https%3A%2F%2Faacrjournals.org%2Fcancerres%2Farticle%2F65%2F14%2F6264%2F519504%2FLY294002-and-LY303511-Sensitize-Tumor-Cells-to
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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